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Compound of Interest

Compound Name: Fenoxaprop, (-)-

CAS No.: 113776-21-9

Cat. No.: B15722565

Get Quote

This document provides essential safety and logistical information for the proper disposal of

Fenoxaprop, (-)-, a selective herbicide. The following procedures are designed to ensure the

safety of laboratory personnel and to minimize environmental impact, adhering to best

practices for chemical waste management.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the potential hazards

associated with Fenoxaprop, (-)- and to take appropriate safety measures.

Personal Protective Equipment (PPE): All personnel handling Fenoxaprop, (-)- must wear the

following PPE to prevent exposure:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective, chemical-resistant gloves.[1][2]

Skin and Body Protection: Impervious clothing to avoid skin contact.[1]
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Respiratory Protection: A suitable respirator should be used, especially in areas with

inadequate ventilation or when dealing with dust or aerosols.[1]

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

vapors, mists, or dust.[1][2]

Ensure that a safety shower and an eye wash station are readily accessible.[1]

II. Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent further contamination.

Spill Containment and Cleanup:

Evacuate and Secure: Evacuate non-essential personnel from the spill area.[1][2]

Ventilate: Ensure adequate ventilation.[1]

Containment: Prevent the spill from spreading and keep it away from drains, water courses,

and soil.[1][3]

Absorption: For liquid spills, absorb the material using an inert, liquid-binding material such

as diatomite or universal binders.[1] For solid spills, carefully sweep or vacuum the material

and place it into a suitable container for disposal.[3]

Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with

alcohol.[1]

Disposal: Dispose of all contaminated materials, including absorbents and cleaning supplies,

as hazardous waste according to the procedures outlined in Section IV.[1]

III. Quantitative Data Summary
While specific quantitative limits for disposal are determined by local regulations, the following

table summarizes key toxicity data for Fenoxaprop-P-ethyl, which is crucial for understanding
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its environmental impact and handling requirements.

Parameter Value Species Exposure Time Reference

Aquatic Toxicity

(Fish)

LC50 0.39 mg/l

Oncorhynchus

mykiss (rainbow

trout)

96 h [3]

LC50 0.19 mg/l

Lepomis

macrochirus

(Bluegill sunfish)

96 h [3]

NOEC (Chronic) 0.036 mg/l

Oncorhynchus

mykiss (rainbow

trout)

91 d [3]

Aquatic Toxicity

(Invertebrates)

EC50 > 1.058 mg/l
Daphnia magna

(Water flea)
48 h [3]

NOEC (Chronic) 0.22 mg/l
Daphnia (water

flea)
21 d [3]

Aquatic Toxicity

(Plants)

EC50 0.54 mg/l

Raphidocelis

subcapitata

(freshwater

green alga)

72 h [3]

LC50: Lethal Concentration, 50%. The concentration of a chemical which kills 50% of a sample

population. EC50: Effective Concentration, 50%. The concentration of a chemical that causes a

specified effect in 50% of a sample population. NOEC: No Observed Effect Concentration. The

highest tested concentration of a substance at which no statistically significant effect is

observed.
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IV. Step-by-Step Disposal Procedure
The proper disposal of Fenoxaprop, (-)- and its containers must be conducted in compliance

with all applicable federal, state, and local regulations.[1][3] Remaining quantities of the

material and any uncleaned empty packaging are to be considered hazardous waste.[4]

Waste Identification and Segregation:

Identify all waste materials containing Fenoxaprop, (-)-, including the pure substance,

contaminated solutions, and any contaminated lab supplies (e.g., gloves, absorbent

materials, glassware).

Segregate this waste from other laboratory waste streams to prevent cross-contamination.

Waste Containerization:

Use a dedicated, properly labeled, and sealable hazardous waste container for all

Fenoxaprop, (-)- waste.[2] The container should be in good condition and compatible with

the chemical.

The label should clearly indicate "Hazardous Waste" and identify the contents, including

"Fenoxaprop".

Container Management:

Keep the waste container tightly sealed when not in use.[1]

Store the container in a cool, well-ventilated, and designated hazardous waste

accumulation area.[1][5]

Keep the waste container away from direct sunlight and sources of ignition.[1]

Disposal of Empty Containers:

Do not reuse empty Fenoxaprop, (-)- containers for any purpose.[3][6]

Completely empty the container before disposal.[3]
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Rinse the empty container thoroughly. The rinse water should be collected and treated as

hazardous waste.[3][7]

Dispose of the cleaned, empty container in accordance with institutional and local

regulations, which may include sanitary landfill or incineration.[3]

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and final disposal of the

waste.

Provide the waste contractor with all necessary information about the waste material,

including the Safety Data Sheet (SDS).

Important Considerations:

Regulatory Compliance: State and local regulations for hazardous waste disposal may be

more stringent than federal requirements. Always consult with your local authorities.[3][6]

Environmental Protection: Never pour Fenoxaprop, (-)- or its solutions down the sink, toilet,

or any drain.[6] This substance is very toxic to aquatic life with long-lasting effects.[2][5]

Prevent any release into the environment.[1][2]

V. Experimental Workflow and Logical Relationships
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Fenoxaprop, (-)- in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Fenoxaprop waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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